Cas no 49637-59-4 (Phosphonic acid,P-phenyl-, diisooctyl ester)

Phosphonic acid,P-phenyl-, diisooctyl ester structure
49637-59-4 structure
Product Name:Phosphonic acid,P-phenyl-, diisooctyl ester
CAS No:49637-59-4
MF:C22H39O3P
MW:382.517028093338
CID:331104
PubChem ID:142682
Update Time:2025-04-19

Phosphonic acid,P-phenyl-, diisooctyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid,P-phenyl-, diisooctyl ester
    • bis(2-methylheptoxy)phosphorylbenzene
    • Phenyl diisooctyl phosphite
    • bis(2-methylheptyl) phenylphosphonate
    • Phosphonic acid, phenyl-, diisopropyl ester
    • DTXSID80964313
    • Phosphonic acid, phenyl-, diisooctyl ester
    • 49637-59-4
    • Inchi: 1S/C22H39O3P/c1-5-7-10-14-20(3)18-24-26(23,22-16-12-9-13-17-22)25-19-21(4)15-11-8-6-2/h9,12-13,16-17,20-21H,5-8,10-11,14-15,18-19H2,1-4H3
    • InChI Key: LZZUSYKKZLCQHZ-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(=O)(OCC(C)CCCCC)OCC(C)CCCCC

Computed Properties

  • Exact Mass: 382.26387
  • Monoisotopic Mass: 382.26368210g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 15
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.7
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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